Cas no 2137615-37-1 (4-ethoxy-6,7-difluoroquinoline)

• Product Name: 4-ethoxy-6,7-difluoroquinoline
• CAS No: 2137615-37-1
• MF: C₁₁H₉F₂NO
• MW: 209.192069768906
• CID: 6206406
• PubChem ID: 165859759
• Update Time: 2025-10-29

4-ethoxy-6,7-difluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-6,7-difluoroquinoline
• EN300-1068008
• 2137615-37-1

• Inchi： 1S/C11H9F2NO/c1-2-15-11-3-4-14-10-6-9(13)8(12)5-7(10)11/h3-6H,2H2,1H3
• InChI Key： WCHUIZNFTWMGKI-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(C=1)=C(C=CN=2)OCC)F

Computed Properties

• Exact Mass: 209.06522023g/mol
• Monoisotopic Mass: 209.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1Ų

Additional information on 4-ethoxy-6,7-difluoroquinoline

Introduction to 4-ethoxy-6,7-difluoroquinoline (CAS No. 2137615-37-1)

4-ethoxy-6,7-difluoroquinoline, identified by its Chemical Abstracts Service (CAS) number 2137615-37-1, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound represents a novel scaffold with potential applications in the development of therapeutic agents, particularly in addressing challenges related to antimicrobial resistance and inflammation modulation. The structural features of 4-ethoxy-6,7-difluoroquinoline, including the presence of ethoxy and fluoro substituents, contribute to its unique chemical properties and biological activity, making it a subject of extensive research interest.

The quinoline core is a well-established pharmacophore in medicinal chemistry, with a history of success in treating various infectious diseases and inflammatory conditions. The introduction of fluorine atoms at the 6 and 7 positions of the quinoline ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Furthermore, the ethoxy group at the 4-position introduces additional functionality that can modulate interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead candidate for further pharmacological investigation.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel quinoline derivatives like 4-ethoxy-6,7-difluoroquinoline. These methodologies allow researchers to rapidly evaluate the biological activity of diverse chemical scaffolds, enabling the identification of compounds with optimized pharmacokinetic profiles. The integration of machine learning algorithms has further refined the process by predicting binding affinities and toxicity profiles, thereby streamlining the drug discovery pipeline.

In particular, studies have highlighted the antimicrobial properties of fluorinated quinolines. The fluoro substituents in 4-ethoxy-6,7-difluoroquinoline are known to disrupt bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication. This mechanism of action makes it a promising candidate for treating multidrug-resistant bacterial infections. Additionally, preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways.

The synthesis of 4-ethoxy-6,7-difluoroquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired fluorinated quinoline structure efficiently. These synthetic strategies not only enhance scalability but also improve cost-effectiveness, which are crucial considerations for industrial applications.

One of the most compelling aspects of 4-ethoxy-6,7-difluoroquinoline is its potential to serve as a building block for more complex derivatives. By modifying additional functional groups or introducing new substituents, researchers can explore a wide range of biological activities beyond antimicrobial and anti-inflammatory effects. For instance, incorporating heterocyclic moieties or appending pharmacophores known to enhance bioavailability could lead to next-generation therapeutics with improved efficacy and reduced side effects.

The pharmacokinetic profile of 4-ethoxy-6,7-difluoroquinoline is another area of active investigation. Fluorinated compounds often exhibit prolonged half-lives due to their resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases. This characteristic can be advantageous for therapeutic applications where sustained drug levels are desirable. Additionally, studies on absorption, distribution, metabolism, and excretion (ADME) have provided insights into optimizing dosing regimens and minimizing potential drug-drug interactions.

Emerging research also suggests that 4-ethoxy-6,7-difluoroquinoline may have applications beyond infectious diseases and inflammation management. Preliminary data indicate potential roles in neurodegenerative disorders and cancer therapy due to its ability to interact with specific intracellular targets. For example, quinoline derivatives have been shown to modulate mitochondrial function and oxidative stress pathways, which are implicated in various pathological conditions.

The development of novel analogs derived from 4-ethoxy-6,7-difluoroquinoline is being pursued through both experimental synthesis and virtual screening approaches. High-resolution crystal structures of target proteins have facilitated rational drug design by providing detailed insights into binding pockets and interaction modes. These structural data have guided modifications aimed at improving affinity and selectivity while maintaining favorable pharmacokinetic properties.

Ethical considerations are paramount in pharmaceutical research involving compounds like 4-ethoxy-6,7-difluoroquinoline. Rigorous preclinical testing is essential to assess safety profiles before advancing into human trials. Collaborative efforts between academic institutions and pharmaceutical companies have strengthened regulatory compliance standards ensures responsible development practices that prioritize patient well-being.

The future prospects for 4-ethoxy-6,7-difluoroquinoline appear promising as ongoing research continues to uncover new therapeutic applications its unique chemical properties make it versatile platform molecule worth exploring further within broader context chemomedicine where innovation meets need address unmet medical challenges effectively safe sustainable manner